3-Hydroxy-2-(5-hydroxypentyl)chromen-4-one
Overview
Description
3-Hydroxy-2-(5-hydroxypentyl)chromen-4-one, commonly referred to as 5-hydroxy-2-(3-hydroxypentyl)chromen-4-one or 5-HPC, is a naturally occurring compound found in many plants, including the bark of the Amur cork tree and the leaves of the Chinese date. 5-HPC has been studied extensively for its potential medicinal properties, including anti-inflammatory, anti-oxidant, anti-bacterial, and anti-fungal activities. In addition, 5-HPC has been used as a dietary supplement to promote general health and wellbeing.
Scientific Research Applications
Antibacterial and Antioxidant Properties : Compounds similar to 3-Hydroxy-2-(5-hydroxypentyl)chromen-4-one have shown potential as antibacterial and antioxidant compounds (Al-ayed, 2011). For instance, novel 4-hydroxy-chromene-2-one derivatives have demonstrated high antimicrobial activity, comparable to ketoconazole against certain microbes (Mladenovic et al., 2010).
Chemical Sensor : A derivative, 4-hydroxy-3-((2E,4E)-5-phenylpenta-2,4-dienoyl)-2H-chromen-2-one, acts as a selective sensor for bisulfite (HSO3-), useful in food analysis (Wang et al., 2017).
Antitumor Activity : Some derivatives, like 3-(2-oxo-2H-chromen-3-yl)-2H,5H-pyrano[3,2-c]chromen-2-one, are being studied for their antitumor properties (Gašparová et al., 2013).
Ligand in Coordination Chemistry : 3-Hydroxy-2-(5-hydroxypentyl)-4H-chromen-4-one can act as a bidentate ligand when coordinated to iron(III), making it relevant in the study of metal complexes (Kong et al., 2006).
Synthetic Applications : These compounds are used in the synthesis of various chemicals, like 3-(thiazol-4-yl)-4-hydroxy coumarines, showcasing their utility in chemical research (Sukdolak et al., 2004).
Antiviral Properties : Some derivatives, like 4-hydroxy-hexahydro-2H-chromenes, have been identified for their antiviral activity against influenza A virus subtype H1N1pdm09 (Patrusheva et al., 2016).
Catalysis and Synthesis : New methods have been developed using these compounds for efficient and eco-friendly synthesis of various heterocyclic frameworks, which are significant in medicinal chemistry and drug development (Singh et al., 2012).
Mechanism of Action
Target of Action
3-Hydroxy-2-(5-hydroxypentyl)chromen-4-one is a biochemical reagent used in life science research . .
Mode of Action
The compound is known to be an iron tridentate chelator . It inactivates the iron redox cycle after complexation . This suggests that it may interact with its targets by binding to iron ions and preventing them from participating in redox reactions.
Future Directions
Properties
IUPAC Name |
3-hydroxy-2-(5-hydroxypentyl)chromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O4/c15-9-5-1-2-8-12-14(17)13(16)10-6-3-4-7-11(10)18-12/h3-4,6-7,15,17H,1-2,5,8-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCZKMCHOYIIVBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C(=C(O2)CCCCCO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90400050 | |
Record name | 3-hydroxy-2-(5-hydroxypentyl)chromen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
267400-83-9 | |
Record name | 3-hydroxy-2-(5-hydroxypentyl)chromen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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